BI-11634

• CAS No.: 1622159-00-5
• Product Name: BI-11634
• Molecular Formula: C22H22ClN4NaO4
• Molecular Weight: 464.8818
• IUPAC Name: sodium (R)-(1-(6-chloro-1H-benzo[d]imidazol-2-yl)-2-methoxyethyl)(3-methyl-4-(3-oxomorpholino)benzoyl)amide
• Standard InChI: InChI=1S/C22H23ClN4O4.Na/c1-13-9-14(3-6-19(13)27-7-8-31-12-20(27)28)22(29)26-18(11-30-2)21-24-16-5-4-15(23)10-17(16)25-21;/h3-6,9-10,18H,7-8,11-12H2,1-2H3,(H2,24,25,26,29);/q;+1/p-1/t18-;/m0./s1
• Standard InChIKey: OJSUHLVJVGHFKW-FERBBOLQSA-M
• SMILES: O=C([N-][C@H](C1=NC2=CC=C(Cl)C=C2N1)COC)C3=CC=C(N4C(COCC4)=O)C(C)=C3.[Na+]
• Appearance: Solid powder
• Description: BI-11634 is a factor Xa inhibitor potentially for the treatment of cardiovascular disorders. The metabolism of BI-11634 in human liver microsomes was inhibited by ketoconazole and quinidine, well-accepted specific inhibitors of CYP3A4 and CYP2D6, respectively. In contrast, BI-11634 metabolism was exclusively mediated by rCYP3A4. Additional studies confirmed that BI-11634 was metabolized by CYP3A4 to form one major metabolite and this reaction was inhibited by quinidine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BI-11634; BI 11634; BI11634
• Reference: 1: Mathur A, Tweedie DJ, Maw HH, Li Y. Unexpected interaction between CYP3A4 and BI 11634: is BI 11634 interacting with CYP3A4 similar to nifedipine? Drug Metabol Drug Interact. 2013;28(4):239-46. doi: 10.1515/dmdi-2013-0044. PubMed PMID: 24166670.
• Last Modified: Aug 20 2021